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Compound of Interest

Compound Name:
Methyl 2-(4-(bromomethyl)-2-

chlorophenoxy)acetate

CAS No.: 864685-36-9

Cat. No.: B12540146

Get Quote

Introduction
Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate is a key intermediate in the synthesis

of various organic molecules, potentially including active pharmaceutical ingredients (APIs). Its

purity and concentration are critical parameters that can influence the yield and impurity profile

of the final product. Therefore, robust and reliable analytical methods for its quantification are

essential for quality control in research, development, and manufacturing settings.

This application note provides detailed protocols for the quantitative analysis of Methyl 2-(4-
(bromomethyl)-2-chlorophenoxy)acetate using High-Performance Liquid Chromatography

(HPLC) with UV detection, a widely applicable and robust technique for non-volatile and

thermally labile compounds.[1] Additionally, a Gas Chromatography-Mass Spectrometry (GC-

MS) method is presented as an alternative or complementary technique, particularly useful for

its high sensitivity and specificity. The methodologies described herein are designed to be
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validated in accordance with the International Council for Harmonisation (ICH) guidelines to

ensure data integrity and scientific soundness.[2][3][4][5][6]

Physicochemical Properties of Methyl 2-(4-
(bromomethyl)-2-chlorophenoxy)acetate

Chemical Name: Methyl 2-(4-(bromomethyl)-2-chlorophenoxy)acetate[7]

CAS Number: 864685-36-9[7]

Molecular Formula: C₁₀H₁₀BrClO₃[7][8]

Molecular Weight: 293.54 g/mol [7][8]

Structure:

SMILES: COC(=O)COc1ccc(cc1CCl)Br[8]

Primary Analytical Method: High-Performance
Liquid Chromatography (HPLC)
HPLC is the preferred method for the quantification of Methyl 2-(4-(bromomethyl)-2-
chlorophenoxy)acetate due to its suitability for non-volatile and thermally sensitive

compounds. A reversed-phase HPLC method with UV detection provides excellent resolution,

sensitivity, and reproducibility.

Experimental Workflow for HPLC Analysis

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://amsbiopharma.com/ich-guidelines-analytical-method/
https://intuitionlabs.ai/articles/analytical-method-validation-ich-q2
https://database.ich.org/sites/default/files/Q2%28R1%29%20Guideline.pdf
https://database.ich.org/sites/default/files/ICH_Q2(R2)_Guideline_2023_1130.pdf
https://www.ijrrjournal.com/IJRR_Vol.12_Issue.8_August2025/IJRR09.pdf
https://www.benchchem.com/product/b12540146/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-methyl-2-4-bromomethyl-2-chlorophenoxy-acetate
https://www.benchchem.com/product/b12540146/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-methyl-2-4-bromomethyl-2-chlorophenoxy-acetate
https://www.benchchem.com/product/b12540146/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-methyl-2-4-bromomethyl-2-chlorophenoxy-acetate
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4234962.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4234962.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4234962.aspx
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LT6PK84A2H
https://www.chemicalbook.com/ChemicalProductProperty_US_CB4234962.aspx
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LT6PK84A2H
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LT6PK84A2H
https://www.benchchem.com/product/b12540146/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-methyl-2-4-bromomethyl-2-chlorophenoxy-acetate
https://www.benchchem.com/product/b12540146/docs?utm_src=pdf-body#application-note-quantitative-analysis-of-methyl-2-4-bromomethyl-2-chlorophenoxy-acetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12540146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Standard Preparation

HPLC Analysis Data Processing & QuantificationWeigh Standard Dissolve in Diluent Serial Dilutions

System Suitability Test

Weigh Sample Dissolve in Diluent

Inject Blank Inject Standards Inject Sample Peak Integration Calibration Curve Generation Quantify Sample Concentration

Sample & Standard Preparation

GC-MS Analysis Data Processing & QuantificationWeigh Standard Dissolve in Solvent Serial Dilutions

Inject Blank

Weigh Sample Dissolve in Solvent

Inject Standards Inject Sample Peak Integration (SIM/Scan) Calibration Curve Generation Quantify Sample Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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